methyl 2-(4-(3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate

• IUPAC Name: methyl 2-[4-[3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate
• InChI: InChI=1S/C24H26N6O4/c1-27-21-20(22(32)26-24(27)33)30(14-17-8-5-7-16-6-3-4-9-18(16)17)23(25-21)29-12-10-28(11-13-29)15-19(31)34-2/h3-9H,10-15H2,1-2H3,(H,26,32,33)
• InChI Key: GAZNQEIMTQDATL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC(=O)OC)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H26N6O4
• Molecular Weight: 462.5 g/mol

Description

Methyl 2-(4-(3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C24H26N6O4 and its molecular weight is 462.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Potential Anti-Asthmatic Activity

A study focused on synthesizing derivatives of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, which are structurally similar to the compound , for their potential anti-asthmatic activity. The research highlighted the significance of xanthene derivatives, known for their vasodilatory activity, and the development of Phosphodiesterase 3 inhibitors as a promising area for anti-asthmatic agents. The synthesized compounds showed significant pulmonary vasodilator activity, suggesting their potential as anti-asthmatic compounds (Bhatia et al., 2016).

2. Anticonvulsant Properties

Another study explored the synthesis and anticonvulsant activity evaluation of novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro derivatives. These compounds, sharing structural similarities with the specified compound, were tested for their potential as anticonvulsant agents. The research demonstrated significant delay in the onset of convulsion and prolongation of survival time compared to phenobarbital, indicating their potential use in anticonvulsant therapy (Ghareb et al., 2017).

3. Anticancer Evaluation

Research involving the synthesis, characterization, and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole highlighted the anticancer potential of compounds structurally related to the specified compound. This study showed that certain derivatives were notably active against breast cancer cell lines, suggesting their potential use in cancer treatment (Salahuddin et al., 2014).

4. Nerve Growth Factor (NGF)-induced Neurite Outgrowth

A study on the microwave-assisted synthesis of 4-chloro-N-(naphthalen-1-ylmethyl)-5-(3-(piperazin-1-yl)phenoxy)thiophene-2-sulfonamide (B-355252) showed the potential of similar compounds in enhancing nerve growth factor's ability to stimulate neurite outgrowths. This research suggests the compound's potential application in neurodegenerative disease treatment or neurological recovery (Williams et al., 2010).